- Preparation of thieno[3,2-d]pyrimidine derivatives having inhibitory activity for protein kinases, World Intellectual Property Organization, , ,
Cas no 943605-85-4 (6-Bromo-7-methylquinazolin-4(3H)-one)
943605-85-4 structure
Product Name:6-Bromo-7-methylquinazolin-4(3H)-one
CAS No:943605-85-4
MF:C9H7BrN2O
MW:239.068681001663
MDL:MFCD12400750
CID:842314
Update Time:2023-09-21
6-Bromo-7-methylquinazolin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromo-7-methylquinazolin-4(3H)-one
- 6-bromo-7-methyl-1H-quinazolin-4-one
- 6-bromo-7-methyl-4(3H)-Quinazolinone
- 6-Bromo-7-methyl-4(3H)-quinazolinone (ACI)
-
- MDL: MFCD12400750
- Inchi: 1S/C9H7BrN2O/c1-5-2-8-6(3-7(5)10)9(13)12-4-11-8/h2-4H,1H3,(H,11,12,13)
- InChI Key: FKRDXXSLEVUNSW-UHFFFAOYSA-N
- SMILES: O=C1C2C(=CC(C)=C(C=2)Br)NC=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
Experimental Properties
- Density: 1.72±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Almost insoluble (0.024 g/l) (25 º C),
6-Bromo-7-methylquinazolin-4(3H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B198155-25mg |
6-Bromo-7-methylquinazolin-4(3H)-one |
943605-85-4 | 25mg |
$ 120.00 | 2022-06-07 | ||
| TRC | B198155-50mg |
6-Bromo-7-methylquinazolin-4(3H)-one |
943605-85-4 | 50mg |
$ 195.00 | 2022-06-07 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-1946-5g |
6-bromo-7-methylquinazolin-4(3H)-one |
943605-85-4 | 95 | 5g |
$1250 | 2021-06-26 | |
| Chemenu | CM142362-1g |
6-bromo-7-methylquinazolin-4(3H)-one |
943605-85-4 | 95% | 1g |
$690 | 2024-07-19 | |
| Chemenu | CM142362-250mg |
6-bromo-7-methylquinazolin-4(3H)-one |
943605-85-4 | 95% | 250mg |
$217 | 2021-08-05 | |
| Chemenu | CM142362-1g |
6-bromo-7-methylquinazolin-4(3H)-one |
943605-85-4 | 95% | 1g |
$542 | 2021-08-05 | |
| Alichem | A189011952-1g |
6-Bromo-7-methylquinazolin-4(3H)-one |
943605-85-4 | 95% | 1g |
$765.90 | 2023-08-31 | |
| eNovation Chemicals LLC | Y0998816-5g |
6-Bromo-7-methylquinazolin-4(3H)-one |
943605-85-4 | 95% | 5g |
$2280 | 2024-08-02 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-1946-10g |
6-bromo-7-methylquinazolin-4(3H)-one |
943605-85-4 | 95% | 10g |
$1400 | 2023-09-07 | |
| eNovation Chemicals LLC | Y0998816-5g |
6-bromo-7-methylquinazolin-4(3H)-one |
943605-85-4 | 95% | 5g |
$2280 | 2025-02-28 |
6-Bromo-7-methylquinazolin-4(3H)-one Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid , Methanol ; 5 min, rt; 5 h, rt
Reference
Production Method 2
Reaction Conditions
1.1 Solvents: 2-Methoxyethanol ; 3 h, 120 °C
Reference
- Preparation of the quinazoline compounds and their application as EGFR inhibitor, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Methanol ; 5 min, rt
1.2 Reagents: Bromine ; 3 h, rt
1.2 Reagents: Bromine ; 3 h, rt
Reference
- Preparation of nitrogen-containing bicyclic heteroaryl compounds as antitumor agents, United States, , ,
Production Method 4
Reaction Conditions
1.1 5 - 8 h, rt → 100 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized, 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized, 0 °C
Reference
- Preparation of pyrimidine derivatives as cell apoptosis signal-regulating kinase inhibitors, China, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Acetic acid , Bromine Solvents: Methanol ; 5 min, rt; rt; 3 h, rt
Reference
- Isoquinoline derivatives as Raf kinase modulators and their preparation, pharmaceutical compositions and use in the treatment of cancer, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
1.1 Solvents: Acetic acid , Methanol ; rt; 3 h, 25 °C
1.2 Reagents: Sodium thiosulfate Solvents: Water
1.2 Reagents: Sodium thiosulfate Solvents: Water
Reference
- Process for preparation of arylamide compound, pharmaceutical composition comprising same, and use thereof, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
Reference
- Pyridine derivative and application as KRAS and/or PI3K protein inhibitor, World Intellectual Property Organization, , ,
6-Bromo-7-methylquinazolin-4(3H)-one Raw materials
- 7-Methylquinazolin-4(3H)-one
- 2-Amino-5-bromo-4-methylbenzoic acid
- methanimidamide
- Benzamide, 2-amino-5-bromo-4-methyl-
6-Bromo-7-methylquinazolin-4(3H)-one Preparation Products
6-Bromo-7-methylquinazolin-4(3H)-one Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
943605-85-4 (6-Bromo-7-methylquinazolin-4(3H)-one) Related Products
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